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Compound of Interest

Compound Name: (3-Methylbutan-2-YL)hydrazine

CAS No.: 30924-08-4

Cat. No.: B12447164

Get Quote

Part 1: Chemical Identity & Structural Logic
Before interpreting spectra, one must understand the structural dynamics of the molecule. (3-
Methylbutan-2-yl)hydrazine consists of a hydrazine moiety attached to a chiral secondary

carbon. This structural environment creates specific splitting patterns in NMR and

fragmentation pathways in Mass Spectrometry.

Structural Visualization & Atom Numbering
To ensure accurate assignment, we utilize the following atom numbering scheme throughout

this guide.
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Figure 1: Connectivity map of (3-Methylbutan-2-yl)hydrazine. Note the chiral center at C3.

Part 2: Nuclear Magnetic Resonance (NMR) Profiling
The NMR profile of this compound is distinct due to the coupling between the isopropyl methine

(C2) and the alpha-methine (C3).

1H NMR Data (Predicted/Reference)
Solvent: D₂O (for HCl salt) or CDCl₃ (for Free Base). Values below correspond to the Free

Base in CDCl₃.
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Logic

C1/C5-H 0.88 - 0.92 Doublet (dd) 6H J ≈ 6.8

Diastereotopi

c methyls of

the isopropyl

group.

C4-H 1.05 Doublet 3H J ≈ 6.5

Methyl group

attached to

the chiral

center (C3).

C2-H 1.65 - 1.75 Multiplet 1H -

Methine of

the isopropyl

group (octet-

like).

C3-H 2.75 - 2.85 Multiplet 1H J ≈ 6.5, 4.5

Alpha-proton.

Deshielded

by Nitrogen.

N-H 3.00 - 4.50 Broad Singlet 3H -

Exchangeabl

e. Shift varies

heavily with

concentration

/pH.

Technical Insight:

Chirality Effect: Because C3 is chiral, the two methyl groups on the isopropyl chain (C1 and

C5) are diastereotopic. In high-resolution fields (>500 MHz), they may appear as two distinct

doublets rather than one overlapping doublet.

Salt vs. Free Base: In the HCl salt, the C3-H signal will shift downfield (approx +0.5 to +0.8

ppm) due to the positive charge on the adjacent nitrogen. The NH protons will integrate to 4-

5H and appear as a very broad peak >8.0 ppm (in DMSO-d6).
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13C NMR Data
Solvent: CDCl₃[1]

Position Shift (δ ppm) Type Assignment

C1/C5 17.5, 18.8 CH₃

Isopropyl methyls

(distinct due to

chirality).

C4 15.2 CH₃
Methyl on the alpha-

carbon.

C2 31.5 CH Isopropyl methine.

C3 62.1 CH

Alpha-carbon

(attached to

Hydrazine).

Part 3: Mass Spectrometry (MS) Fragmentation
For alkyl hydrazines, the molecular ion (M+) is often weak. The fragmentation is dominated by

alpha-cleavage, driven by the stability of the resulting iminium-like ions.

Molecular Weight: 102.18 g/mol Observed Ions (ESI+): 103.2 [M+H]⁺

Fragmentation Pathway (EI/ESI)
The primary fragmentation occurs at the C2-C3 bond (loss of isopropyl) or the C3-C4 bond

(loss of methyl).
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Figure 2: Primary fragmentation logic. The peak at m/z 59 is diagnostic for the hydrazine

moiety attached to the ethyl-equivalent fragment.

Part 4: Infrared (IR) Spectroscopy
The IR spectrum is most useful for confirming the presence of the hydrazine functionality and

the absence of oxidation products (like hydrazones, which would show C=N).
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Frequency (cm⁻¹) Vibration Mode Diagnostic Value

3300 - 3150 N-H Stretching

Doublet or broad band

indicating primary/secondary

amine.

2960 - 2870 C-H Stretching
Strong aliphatic stretches

(Isopropyl doublet).

1620 - 1580 N-H Bending
Scissoring vibration of the -

NH₂ group.

1150 - 1050 C-N Stretching Medium intensity.

No band at 1650-1690 C=N / C=O

Absence confirms purity (no

oxidation to

hydrazone/ketone).

Part 5: Experimental Validation Protocol
As a self-validating system, use the following workflow to confirm the identity of your sample.

Sample Prep: Dissolve 10 mg of the HCl salt in 0.6 mL D₂O. (Avoid CDCl₃ for salts to

prevent broadening).

Internal Standard: Add a trace of Maleic Acid (singlet at 6.0 ppm) for quantitative purity

assessment.

Acquisition: Run a standard 1H proton scan (16 scans).

Validation Criteria:

Verify the integration ratio of Methyls (9H total) to Methines (2H total).

Confirm the absence of a singlet at ~2.1 ppm (indicative of acetone/methyl isopropyl

ketone starting material).

Confirm the absence of downfield signals >7.0 ppm (indicative of hydrazone formation).
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Safety Warning
Hydrazines are potential carcinogens and can be unstable.

Storage: Store under Argon/Nitrogen at -20°C.

Handling: Use a fume hood. Avoid contact with metallic oxides (can induce decomposition).

References
Compound Identity:Chemical Abstracts Service (CAS). Registry Number: 1193390-05-4
(Hydrochloride salt).
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MS Fragmentation Mechanisms: McLafferty, F. W., & Turecek, F. (1993). Interpretation of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12447164/docs#spectroscopic-characterization-of-3-
methylbutan-2-yl-hydrazine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12447164/docs#spectroscopic-characterization-of-3-methylbutan-2-yl-hydrazine-a-technical-guide
https://www.benchchem.com/product/b12447164/docs#spectroscopic-characterization-of-3-methylbutan-2-yl-hydrazine-a-technical-guide
https://www.benchchem.com/product/b12447164?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12447164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

